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Compound of Interest

Compound Name:

4-(4-Acetyl-1-

piperazinyl)phenylboronic Acid

Pinacol Ester

Cat. No.: B595143 Get Quote

A comprehensive search for the chemical compound with the molecular formula

C18H27BN2O3 has been conducted to provide a detailed technical guide for researchers,

scientists, and drug development professionals. Despite extensive searches across chemical

databases, scientific literature, and patent repositories, a specific, publicly documented

compound with this exact molecular formula could not be identified. This prevents the

generation of a detailed technical guide as requested, including its IUPAC name, experimental

protocols, quantitative data, and associated signaling pathways.

The presence of boron (B) and nitrogen (N) in the chemical formula, C18H27BN2O3, suggests

the compound could belong to a class of organoboron compounds, such as a derivative of

BODIPY (boron-dipyrromethene), which are often used as fluorescent probes in biological

research. However, without a definitive structure, any further analysis remains speculative.

Search Methodology
A multi-step search strategy was employed to identify the compound and gather the necessary

data:

Chemical Database Search: Major chemical databases, including PubChem and

ChemSpider, were queried for the molecular formula C18H27BN2O3. This initial step aimed

to retrieve the compound's structure, IUPAC name, and any associated identifiers.
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Scientific Literature Review: A broad search of scientific literature was conducted using the

molecular formula in combination with keywords such as "synthesis," "characterization,"

"biological activity," "fluorescent probe," and "boron-containing compound." This was

intended to uncover research articles or communications describing a compound with this

formula.

Patent Database Search: Patent databases were also searched to determine if the

compound has been synthesized and patented as part of a new technology or therapeutic

agent.

Search Results and Implications
The comprehensive search did not yield any specific entry for a compound with the molecular

formula C18H27BN2O3. The implications of this are as follows:

Novel or Niche Compound: The compound may be a very new or highly specialized research

chemical that has not yet been widely published or indexed in public databases.

Proprietary Information: The compound might be under development by a private entity and

not yet disclosed in public-facing literature.

Potential Typographical Error: It is also possible that there is a typographical error in the

provided molecular formula. A slight variation in the elemental count could correspond to a

known compound.

Conclusion and Recommendation
Due to the inability to identify a specific chemical structure for C18H27BN2O3, it is not possible

to fulfill the request for an in-depth technical guide. The generation of accurate and reliable

information regarding its IUPAC name, experimental protocols, quantitative data, and biological

pathways is entirely dependent on the knowledge of its precise chemical structure.

It is recommended that the molecular formula be verified for accuracy. If the formula is

confirmed to be correct, the compound is likely not present in the public domain at this time,

and further information may only be available through direct contact with the research group or

entity that has synthesized it. Without this primary information, the creation of the requested

technical whitepaper is not feasible.
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To cite this document: BenchChem. [An In-Depth Technical Guide to C18H27BN2O3:
Compound Identification and Data Unavailability]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b595143#iupac-name-for-c18h27bn2o3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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